Cas no 24866-17-9 (1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-)

24866-17-9 structure
Product name:1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-
1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-
- 4,7-bis(trifluoromethyl)-2-benzofuran-1,3-dione
- DTXSID70781930
- 24866-17-9
-
- Inchi: InChI=1S/C10H2F6O3/c11-9(12,13)3-1-2-4(10(14,15)16)6-5(3)7(17)19-8(6)18/h1-2H
- InChI Key: DBQLAVWBGCCYCF-UHFFFAOYSA-N
- SMILES: C1=CC(=C2C(=C1C(F)(F)F)C(=O)OC2=O)C(F)(F)F
Computed Properties
- Exact Mass: 283.99076
- Monoisotopic Mass: 283.99081289g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)- Related Literature
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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